molecular formula C13H18ClN B15268376 [1-(3-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine

[1-(3-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine

Cat. No.: B15268376
M. Wt: 223.74 g/mol
InChI Key: RUJZGFLGGBNTON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Chlorophenyl)propylamine is a tertiary amine derivative characterized by a 3-chlorophenyl group attached to a propyl chain and a 2-methylprop-2-en-1-yl (methallyl) substituent. Its molecular formula is C₁₃H₁₇ClN (calculated based on analogs in and ). The compound’s structure combines aromatic and aliphatic moieties, with the chlorine atom likely influencing electronic properties and the methallyl group contributing to steric bulk. While direct pharmacological data are unavailable in the provided evidence, structurally related amines exhibit applications in medicinal chemistry, particularly as intermediates in drug synthesis .

Properties

Molecular Formula

C13H18ClN

Molecular Weight

223.74 g/mol

IUPAC Name

N-[1-(3-chlorophenyl)propyl]-2-methylprop-2-en-1-amine

InChI

InChI=1S/C13H18ClN/c1-4-13(15-9-10(2)3)11-6-5-7-12(14)8-11/h5-8,13,15H,2,4,9H2,1,3H3

InChI Key

RUJZGFLGGBNTON-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC(=CC=C1)Cl)NCC(=C)C

Origin of Product

United States

Chemical Reactions Analysis

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural and physicochemical properties of 1-(3-Chlorophenyl)propylamine and its analogues:

Compound Name Molecular Formula Molecular Weight Key Substituents Key Differences Reference
1-(3-Chlorophenyl)propylamine C₁₂H₁₆ClN 209.72 Prop-2-en-1-yl (allyl) Lacks methyl group on allyl chain
1-(3-Bromophenyl)ethylamine C₁₂H₁₆BrN 266.17 Bromine substituent, ethyl chain Bromine vs. chlorine; shorter alkyl chain
1-(3-Chlorophenyl)-N-[[5-(methylsulfanylmethyl)furan-2-yl]methyl]propan-1-amine C₁₆H₂₀ClNOS 309.85 Furanyl-sulfanylmethyl group Heterocyclic substituent
2-(3-Chlorophenyl)-2-methylpropylamine C₁₀H₁₃ClN 182.67 Branched methylpropyl chain No methallyl group; branched structure

Key Observations :

  • Steric Effects : The methallyl group in the target compound introduces greater steric hindrance compared to simpler allyl or alkyl chains (e.g., ).
  • Solubility : Heterocyclic substituents (e.g., furan in ) may enhance solubility in polar solvents compared to purely aromatic/aliphatic analogues.
Pharmacological and Physicochemical Properties

While direct bioactivity data are absent, inferences can be drawn from substituent trends:

  • 3-Chlorophenyl Group: Enhances lipophilicity and metabolic stability compared to non-halogenated analogues.
  • Purity : Related compounds (e.g., in ) achieve ~95% purity via column chromatography, suggesting similar purification feasibility for the target compound .
Crystallographic and Spectroscopic Data
  • Crystallography : Tools like SHELX () and ORTEP-3 () are widely used for structural elucidation of similar amines. The methallyl group’s conformation could be analyzed via X-ray crystallography to assess bond angles and packing efficiency .
  • Spectroscopy : MS data in (e.g., m/z 393.3 [M+H]⁺ for a brominated analogue) suggest ESI-MS as a viable analytical method for molecular weight confirmation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.